Cas no 1342672-15-4 (3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-3-methylbutanoic acid)

3-(2,5-Dioxo-2,5-dihydro-1H-pyrrol-1-yl)-3-methylbutanoic acid is a heterobifunctional crosslinking agent featuring a maleimide group and a carboxylic acid moiety. The maleimide group selectively reacts with thiols under mild conditions, enabling efficient conjugation to cysteine residues in peptides or proteins. The carboxyl group provides a handle for further derivatization via amide coupling, facilitating the attachment of amines or other functional groups. This compound is particularly useful in bioconjugation, protein labeling, and polymer modification due to its stability and reactivity profile. Its balanced hydrophilicity and structural rigidity contribute to controlled and efficient crosslinking in aqueous and organic media.

3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-3-methylbutanoic acid structure

1342672-15-4 structure

Product Name:3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-3-methylbutanoic acid

CAS No:1342672-15-4

MF:C₉H₁₁NO₄

MW:197.187942743301

MDL:MFCD20386863

CID:5244147

Update Time:2025-06-06

3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrrole-1-propanoic acid, 2,5-dihydro-β,β-dimethyl-2,5-dioxo-
- 3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-3-methylbutanoic acid
- MDL： MFCD20386863
- Inchi： 1S/C9H11NO4/c1-9(2,5-8(13)14)10-6(11)3-4-7(10)12/h3-4H,5H2,1-2H3,(H,13,14)
- InChI Key： KNQAPHKVUGCZTM-UHFFFAOYSA-N
- SMILES： N1(C(C)(C)CC(O)=O)C(=O)C=CC1=O

Experimental Properties

Density: 1.374±0.06 g/cm3(Predicted)
Boiling Point: 370.1±25.0 °C(Predicted)
pka: 4.16±0.10(Predicted)

3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-3-methylbutanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-260956-1g	3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-3-methylbutanoic acid	1342672-15-4	1g	$821.0	2023-09-14
Enamine	EN300-260956-5g	3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-3-methylbutanoic acid	1342672-15-4	5g	$2154.0	2023-09-14
Enamine	EN300-260956-10g	3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-3-methylbutanoic acid	1342672-15-4	10g	$2708.0	2023-09-14
Enamine	EN300-260956-1.0g	3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-3-methylbutanoic acid	1342672-15-4	1.0g	$821.0	2023-03-01
Enamine	EN300-260956-2.5g	3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-3-methylbutanoic acid	1342672-15-4	2.5g	$1701.0	2023-09-14
Enamine	EN300-260956-5.0g	3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-3-methylbutanoic acid	1342672-15-4	5.0g	$2154.0	2023-03-01
Enamine	EN300-260956-10.0g	3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-3-methylbutanoic acid	1342672-15-4	10.0g	$2708.0	2023-03-01